![molecular formula C19H21NO4 B1154449 Erysotramidine CAS No. 52358-58-4](/img/structure/B1154449.png)
Erysotramidine
Overview
Description
Erysotramidine (ER) is a synthetic compound developed in the early 2000s as a potential treatment for various diseases. It is an analogue of the naturally occurring compound ergotamine, which is found in the fungi Claviceps purpurea. ER has been studied for its potential therapeutic applications, including as an anti-inflammatory, antithrombotic, and anti-cancer agent. ER has also been studied for its potential applications in laboratory experiments, such as in cell-based assays and animal models.
Scientific Research Applications
A concise synthesis of Erysotramidine using inexpensive phenol and amine derivatives was described by L'homme et al. (2014). This synthesis utilized oxidative phenol dearomatizations mediated by a hypervalent iodine reagent and introduced a novel route to a key indolinone moiety (L'homme, Ménard, & Canesi, 2014).
Tietze et al. (2009) developed an efficient formal total synthesis of (+)-erysotramidine. Their domino process included amidation, spirocyclization, and the formation of an iminium ion and electrophilic aromatic substitution (Tietze, Toelle, Kratzert, & Stalke, 2009).
A novel synthesis of ent-erysotramidine from L-tartaric acid was achieved by Mostowicz et al. (2015), featuring highly stereoselective reactions and Heck cyclization (Mostowicz, Dygas, & Kałuża, 2015).
Gao et al. (2006) developed a general and efficient strategy for the synthesis of erythrinan and homoerythrinan alkaloids, including this compound. Their approach involved alkylation of a ketone followed by N-acyliminium ion promoted intramolecular cyclization (Gao et al., 2006).
Lee et al. (2003) used an NBS-promoted intramolecular electrophilic aromatic substitution reaction to synthesize (+/-)-erysotramidine, showcasing a novel approach for assembling the erythrinane skeleton (Lee, Cassidy, Rashatasakhon, & Padwa, 2003).
Kalaitzakis et al. (2013) achieved the one-pot synthesis of the erythrinane skeleton from a simple furan, providing a rapid method for the formal synthesis of this compound (Kalaitzakis, Montagnon, Antonatou, & Vassilikogiannakis, 2013).
Safety and Hazards
Mechanism of Action
Target of Action
Erysotramidine is an alkaloid derived from the Erythrina species It’s known that this compound exhibits potent dose-dependent antifeedant activity , suggesting it may interact with receptors or enzymes involved in feeding behavior.
Mode of Action
It’s known that erythrina alkaloids, which include this compound, have been found to exhibit curare-like neuromuscular blocking activities . This suggests that this compound might interact with neuromuscular junctions, possibly inhibiting the transmission of nerve impulses to muscles, but this needs further investigation.
Biochemical Pathways
Given its curare-like neuromuscular blocking activities , it’s plausible that this compound may affect pathways involved in nerve impulse transmission and muscle contraction.
Result of Action
Given its antifeedant activity and curare-like neuromuscular blocking activities , it’s plausible that this compound may inhibit feeding behavior and muscle contraction at the molecular and cellular levels.
Biochemical Analysis
Biochemical Properties
Erysotramidine plays a crucial role in biochemical reactions, particularly in the modulation of enzyme activities. It interacts with several enzymes, including acetylcholinesterase and monoamine oxidase . These interactions are primarily inhibitory, leading to a decrease in the activity of these enzymes. This compound also binds to various proteins, influencing their structural conformation and function. Additionally, it interacts with neurotransmitter receptors, modulating their activity and impacting neurotransmission.
Cellular Effects
This compound exerts significant effects on various cell types and cellular processes. In neuronal cells, it influences cell signaling pathways by modulating the activity of neurotransmitter receptors . This modulation can lead to changes in gene expression, affecting the production of proteins involved in neurotransmission and synaptic plasticity. In other cell types, this compound impacts cellular metabolism by altering the activity of key metabolic enzymes, leading to changes in energy production and utilization.
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It binds to acetylcholinesterase, inhibiting its activity and preventing the breakdown of acetylcholine . This leads to an accumulation of acetylcholine in the synaptic cleft, enhancing cholinergic signaling. This compound also interacts with monoamine oxidase, inhibiting its activity and increasing the levels of monoamine neurotransmitters. These interactions result in changes in gene expression, particularly those genes involved in neurotransmitter synthesis and degradation.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. Initially, it exhibits a strong inhibitory effect on enzyme activities, which gradually diminishes as the compound degrades . The stability of this compound is influenced by factors such as temperature and pH, with higher temperatures and acidic conditions accelerating its degradation. Long-term studies have shown that prolonged exposure to this compound can lead to adaptive changes in cellular function, including alterations in enzyme expression and activity.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, it exhibits neuroprotective effects, enhancing cognitive function and reducing neuroinflammation . At higher doses, this compound can induce toxic effects, including hepatotoxicity and neurotoxicity. These adverse effects are dose-dependent, with a clear threshold beyond which the compound becomes harmful. It is crucial to determine the optimal dosage to maximize therapeutic benefits while minimizing adverse effects.
Metabolic Pathways
This compound is involved in several metabolic pathways, primarily those related to neurotransmitter metabolism . It interacts with enzymes such as acetylcholinesterase and monoamine oxidase, influencing the breakdown and synthesis of neurotransmitters. These interactions can lead to changes in metabolic flux, altering the levels of key metabolites involved in neurotransmission. Additionally, this compound can affect the activity of cytochrome P450 enzymes, impacting the metabolism of other compounds.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It interacts with transporters and binding proteins, facilitating its movement across cell membranes . Once inside the cell, this compound can accumulate in specific compartments, such as the endoplasmic reticulum and mitochondria. This localization is influenced by factors such as the presence of targeting signals and post-translational modifications.
Subcellular Localization
This compound exhibits specific subcellular localization patterns, which are crucial for its activity and function . It is primarily localized in the endoplasmic reticulum and mitochondria, where it interacts with key enzymes and proteins. The targeting of this compound to these compartments is mediated by specific signals and modifications, ensuring its proper localization and function. This subcellular localization is essential for its role in modulating enzyme activities and influencing cellular processes.
Properties
IUPAC Name |
(2R,13bS)-2,11,12-trimethoxy-1,2,8,9-tetrahydroindolo[7a,1-a]isoquinolin-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO4/c1-22-14-5-4-13-9-18(21)20-7-6-12-8-16(23-2)17(24-3)10-15(12)19(13,20)11-14/h4-5,8-10,14H,6-7,11H2,1-3H3/t14-,19-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUDDBHVKKYSXKU-LIRRHRJNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CC23C(=CC(=O)N2CCC4=CC(=C(C=C34)OC)OC)C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO[C@@H]1C[C@@]23C(=CC(=O)N2CCC4=CC(=C(C=C34)OC)OC)C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is Erysotramidine?
A1: this compound is an oxo-erythrinan alkaloid primarily found in plants of the Erythrina genus. It is known to exhibit a curare-like effect, suggesting potential applications in the medical field [].
Q2: How has this compound been synthesized in the laboratory?
A2: Several total syntheses of this compound have been reported, employing various strategies such as chiral base desymmetrisation [, , ], Heck cyclization [], N-acyliminium addition [, , ], and Diels-Alder reactions [, ]. A notable approach involves a domino process with amidation, spirocyclization, iminium ion formation, and electrophilic aromatic substitution []. Other methods utilize oxidative phenol dearomatization [, , , ] and intramolecular cyclization reactions [, , , , ].
Q3: What are the key structural features of this compound?
A3: this compound possesses a tetracyclic core characteristic of erythrinan alkaloids. Its structure includes a spirocyclic system and a nitrogen-containing heterocyclic ring [, ].
Q4: What is the significance of the oxidative phenol dearomatization strategy in synthesizing this compound?
A4: Oxidative phenol dearomatization, often mediated by hypervalent iodine reagents, has proven highly effective in constructing the complex structure of this compound. This approach enables the rapid formation of highly functionalized intermediates, including a prochiral dienone system, which can be further elaborated to obtain the target alkaloid [, , ].
Q5: Are there any alternative synthetic routes to this compound that offer advantages?
A5: Yes, a route utilizing a chromium-promoted dearomative hydrocyanoalkylation of (hetero)arenes using simple alkylnitriles has been reported. This method allows for the regioselective introduction of alkylnitrile groups and could potentially offer advantages in terms of efficiency and atom economy [].
Q6: Have any new Erythrina alkaloids, structurally related to this compound, been discovered?
A6: Yes, research on Erythrina latissima seeds led to the isolation of two novel glucodienoid alkaloids, (+)-16β-D-glucoerysopine and (+)-15β-D-glucoerysopine, alongside this compound and other known alkaloids. These discoveries highlight the structural diversity within this class of natural products [].
Q7: Has the antimicrobial activity of this compound been investigated?
A7: While this compound itself has not been extensively studied for its antimicrobial properties, research indicates that basic fractions and other alkaloids isolated from Erythrina crista-galli bark, including this compound, exhibit activity against various bacteria and fungi. This suggests potential for further exploration of this compound and its derivatives as antimicrobial agents [].
Q8: What is the historical context of this compound research?
A8: The isolation and structural elucidation of this compound from Erythrina arborescens Roxb. marked a significant milestone in the study of Erythrina alkaloids [, ]. Subsequent research has focused on developing efficient synthetic strategies for this compound and exploring the biological activities of Erythrina alkaloids [, ].
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